Cas no 473477-26-8 (2,5-dichloro-4-(difluoromethoxy)-N,N-dimethylbenzenesulfonamide)

• Product Name: 2,5-dichloro-4-(difluoromethoxy)-N,N-dimethylbenzenesulfonamide
• CAS No: 473477-26-8
• MF: C₉H₉Cl₂F₂NO₃S
• MW: 320.1405
• CID: 5089403
• Update Time: 2026-03-02

2,5-dichloro-4-(difluoromethoxy)-N,N-dimethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-4-(difluoromethoxy)-N,N-dimethylbenzenesulfonamide

• Inchi： 1S/C9H9Cl2F2NO3S/c1-14(2)18(15,16)8-4-5(10)7(3-6(8)11)17-9(12)13/h3-4,9H,1-2H3
• InChI Key： XGYVGRIIBLPSMT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1S(N(C)C)(=O)=O)Cl)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 3.2
• Topological Polar Surface Area: 55

Additional information on 2,5-dichloro-4-(difluoromethoxy)-N,N-dimethylbenzenesulfonamide

2,5-Dichloro-4-(difluoromethoxy)-N,N-dimethylbenzenesulfonamide (CAS 473477-26-8): A Comprehensive Technical Overview

2,5-Dichloro-4-(difluoromethoxy)-N,N-dimethylbenzenesulfonamide (CAS 473477-26-8) is a specialized sulfonamide derivative with unique chemical properties that make it valuable in various industrial and research applications. This compound belongs to the class of organofluorine compounds, which are increasingly important in modern chemistry due to their stability and reactivity.

The molecular structure of 2,5-dichloro-4-(difluoromethoxy)-N,N-dimethylbenzenesulfonamide features a benzene ring substituted with two chlorine atoms at positions 2 and 5, a difluoromethoxy group at position 4, and a dimethylsulfonamide functional group. This combination of substituents creates a molecule with interesting electronic properties and potential applications in agrochemical research and pharmaceutical intermediates.

Recent studies in fluorinated organic compounds have highlighted the importance of molecules like CAS 473477-26-8 in developing new materials with enhanced properties. The presence of both chlorine and fluorine atoms in this compound makes it particularly interesting for researchers working on selective chemical transformations and molecular design.

In the field of crop protection chemicals, compounds similar to 2,5-dichloro-4-(difluoromethoxy)-N,N-dimethylbenzenesulfonamide have shown promise as potential intermediates for herbicide development. The unique electronic effects created by the combination of chlorine and fluorine substituents can influence biological activity, making this compound a subject of ongoing research in agrochemical innovation.

The synthesis of 473477-26-8 typically involves multi-step organic reactions, starting from appropriately substituted benzene derivatives. Modern green chemistry approaches are being explored to optimize the production process, reducing waste and improving yields. These developments align with current industry trends toward more sustainable chemical manufacturing.

Analytical characterization of 2,5-dichloro-4-(difluoromethoxy)-N,N-dimethylbenzenesulfonamide typically employs techniques such as NMR spectroscopy (both 1H and 19F), mass spectrometry, and HPLC analysis. The compound's stability under various conditions is an important consideration for potential applications, with current research focusing on its thermal properties and solubility characteristics.

From a commercial perspective, CAS 473477-26-8 represents a niche but growing segment of the fine chemicals market. Suppliers specializing in fluorinated building blocks and custom synthesis services often include this compound in their portfolios. The global demand for specialty sulfonamides continues to rise, driven by research in various chemical applications.

Safety considerations for handling 2,5-dichloro-4-(difluoromethoxy)-N,N-dimethylbenzenesulfonamide follow standard laboratory protocols for organic compounds. Proper personal protective equipment and ventilation systems are recommended when working with this material. Material Safety Data Sheets (MSDS) provide detailed handling instructions specific to this chemical.

The future outlook for 473477-26-8 appears promising, particularly in the context of advanced material science and specialty chemical applications. As research continues into fluorine-containing compounds, the unique properties of this sulfonamide derivative may find new applications in emerging technologies.

For researchers and industry professionals seeking information about 2,5-dichloro-4-(difluoromethoxy)-N,N-dimethylbenzenesulfonamide, key considerations include its synthesis methods, purification techniques, and potential derivatization pathways. These aspects are frequently searched in scientific databases and chemical information platforms, reflecting the compound's relevance in contemporary chemical research.

In conclusion, CAS 473477-26-8 represents an interesting example of modern fluorinated aromatic chemistry with potential applications across multiple scientific disciplines. Its combination of chloro and difluoromethoxy substituents on a sulfonamide backbone creates a molecule worthy of continued investigation and development in various chemical applications.